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Compound of Interest

Compound Name: Pyracarbolid

Cat. No.: B1194529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to testing the efficacy of Pyracarbolid,

an anilide fungicide, against various rust fungi. Pyracarbolid functions by inhibiting succinate

dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain of fungi.

[1] The following protocols detail in vitro, in vivo, and biochemical methods to assess its

fungicidal activity.

Mechanism of Action
Pyracarbolid is a systemic fungicide that is absorbed by the plant through its roots and leaves.

[1] Its mode of action is the inhibition of succinate dehydrogenase (SDH), also known as

Complex II, in the mitochondrial respiratory chain.[1] This inhibition disrupts the electron

transport chain, halting ATP production and leading to fungal cell death.

Signaling Pathway: Mitochondrial Electron Transport Chain Inhibition

The following diagram illustrates the point of inhibition by Pyracarbolid within the fungal

mitochondrial electron transport chain.
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Pyracarbolid
Inhibits

Prepare Pyracarbolid stock solutions

Mix Pyracarbolid dilutions with spore suspension on cavity slides

Prepare urediniospore suspension

Incubate in a humid chamber

Stop germination with a fixative

Microscopic examination and counting

Calculate percent inhibition and EC50
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Excise healthy leaf segments

Place leaves on agar medium in petri dishes

Apply Pyracarbolid solutions (protective or curative)

Inoculate with urediniospore suspension

Incubate under controlled conditions

Assess disease severity (pustule count/area)

Calculate percent disease control
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Isolate mitochondria from rust fungi

Prepare reaction mixture (buffer, DCPIP)

Add Pyracarbolid dilutions

Pre-incubate to allow inhibitor binding

Initiate reaction with succinate

Measure absorbance change at 600 nm

Calculate percent inhibition and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pyracarbolid Efficacy Against Rust Fungi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194529#method-for-testing-pyracarbolid-efficacy-
against-rust-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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